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In the rapidly evolving landscape of deep learning, the deployment of large-scale neural

networks in resource-constrained environments presents a significant challenge. Post-Training

Quantization (PTQ) has emerged as a critical optimization technique to reduce model size and

accelerate inference without the need for costly retraining. This technical guide provides an in-

depth exploration of the core concepts of Fine-grained Post-Training Quantization, a

sophisticated approach that pushes the boundaries of model compression while maintaining

high accuracy.

Core Concepts of Post-Training Quantization
At its heart, post-training quantization is a process of converting the weights and/or activations

of a pre-trained neural network from a high-precision floating-point representation (typically 32-

bit float, FP32) to a lower-precision format, such as 8-bit integer (INT8) or 4-bit integer (INT4).

[1][2] This conversion significantly reduces the model's memory footprint and can lead to

substantial improvements in inference speed, particularly on hardware with specialized support

for low-precision arithmetic.[3]

The fundamental challenge in PTQ is to minimize the loss of information and, consequently, the

drop in model accuracy that can occur during this precision reduction. This is achieved through

a process called calibration, where a small, representative dataset is used to determine the

optimal quantization parameters, namely the scale and zero-point, for mapping the floating-

point values to the integer range.[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15621169?utm_src=pdf-interest
https://apxml.com/courses/practical-llm-quantization/chapter-2-post-training-quantization-ptq/principles-ptq
https://medium.com/@peteragida/a-simple-introduction-to-post-training-quantization-42ecdc29938e
https://ai.google.dev/edge/litert/conversion/tensorflow/quantization/post_training_quantization
https://apxml.com/courses/practical-llm-quantization/chapter-2-post-training-quantization-ptq/principles-ptq
https://docs.pytorch.org/TensorRT/tutorials/ptq.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


There are two primary modes of post-training quantization:

Dynamic Range Quantization: In this mode, only the model weights are quantized offline.

The activations are quantized "on-the-fly" during inference. While simpler to implement as it

doesn't require a representative dataset for activation calibration, it can introduce

computational overhead due to the dynamic calculation of quantization parameters.[2][5]

Static Quantization (Full Integer Quantization): Here, both weights and activations are

quantized offline. This requires a calibration step to determine the ranges of the activations.

Static quantization generally leads to higher inference performance as all computations can

be performed using integer arithmetic.[2][5]

The Essence of Fine-Grained Quantization
Traditional PTQ often applies a single set of quantization parameters (scale and zero-point) to

an entire tensor, a method known as per-tensor quantization.[6] Fine-grained quantization

refines this approach by applying quantization parameters at a more granular level, recognizing

that the distribution of values can vary significantly within a single tensor. This allows for a more

precise mapping of floating-point values to the integer space, thereby reducing quantization

error and preserving model accuracy.

The primary levels of granularity in fine-grained quantization include:

Per-Channel Quantization: Different quantization parameters are applied to each channel of

a convolutional layer's weight tensor. This is particularly effective as the distribution of

weights can differ substantially across channels.[6]

Group-Wise Quantization: The channels of a tensor are divided into smaller groups, and

each group is assigned its own set of quantization parameters. This provides a trade-off

between the precision of per-channel quantization and the efficiency of per-tensor

quantization.[7]

Layer-Wise (Mixed-Precision) Quantization: This advanced technique assigns different bit-

widths to different layers of the model based on their sensitivity to quantization. More

sensitive layers might be kept at a higher precision (e.g., 8-bit), while less sensitive layers

can be quantized to a lower precision (e.g., 4-bit or even 2-bit), achieving a better balance

between compression and accuracy.[8][9]
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The logical relationship between these quantization granularities can be visualized as a

hierarchy of increasing precision and complexity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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